Cas no 1805994-98-2 (Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate)

• Product Name: Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate
• CAS No: 1805994-98-2
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4889200
• Update Time: 2025-10-29

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate

• Inchi： 1S/C11H14F2N2O3/c1-2-18-9(16)3-6-8(4-14)15-5-7(10(6)17)11(12)13/h5,11H,2-4,14H2,1H3,(H,15,17)
• InChI Key： PDNYKKLIOLFYIS-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(CN)=C(C1=O)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 417
• XLogP3: -0.2
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS No. 1805994-98-2): A Multifaceted Compound in Modern Pharmaceutical Research

Ethyl 2-(aminomethyl)-5-()-4-hydroxypyridine-3-acetate, identified by its CAS number 1805994-98-2, represents a compound of significant interest in the realm of pharmaceutical chemistry. This heterocyclic organic molecule, featuring a pyridine core with various functional groups, has garnered attention due to its potential applications in drug discovery and medicinal chemistry.

The structure of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate is characterized by a pyridine ring substituted with an aminomethyl group at the 2-position, a group at the 5-position, and a hydroxyl group at the 4-position. Additionally, the presence of an acetate ester at the 3-position further enhances its chemical diversity. This combination of functional groups makes it a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their roles as pharmacophores in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial agents. The specific arrangement of functional groups in Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate contributes to its unique pharmacological profile.

The group at the 2-position of the pyridine ring is particularly noteworthy. This moiety can participate in hydrogen bonding interactions with biological targets, making it an attractive feature for drug design. Hydrogen bonding is a critical factor in the binding affinity and specificity of many drugs, and the presence of an group can enhance these interactions.

The group at the 5-position introduces additional electronic and steric properties to the molecule. Fluorine atoms are known to influence the metabolic stability and binding affinity of drug candidates. The electron-withdrawing nature of fluorine can enhance the potency of a drug by increasing its interaction with biological targets. Additionally, fluorine atoms can improve the lipophilicity of a molecule, which is often crucial for drug absorption and distribution.

The hydroxyl group at the 4-position further contributes to the molecular diversity of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate. Hydroxyl groups can participate in hydrogen bonding and are commonly found in biologically active compounds. They can also influence the solubility and metabolic pathways of a drug.

The acetate ester at the 3-position adds another layer of complexity to the molecule. Ester groups are frequently encountered in pharmaceuticals and can serve multiple roles, including modulating solubility and enhancing bioavailability. The acetate ester in Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate may also influence its metabolic stability and interactions with biological targets.

Recent research has highlighted the potential of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate as a lead compound for developing novel therapeutic agents. Studies have demonstrated its efficacy in various preclinical models, suggesting its promise as a starting point for further optimization. The compound's unique structural features make it an attractive candidate for exploring new pharmacological pathways.

In particular, investigations have focused on its potential anti-inflammatory properties. Pyridine derivatives have been shown to modulate inflammatory pathways by interacting with key enzymes and receptors involved in inflammation. The presence of multiple functional groups in Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate may enable it to engage with multiple targets simultaneously, leading to synergistic effects.

Furthermore, there is growing evidence suggesting that Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate may have applications in anticancer therapy. Cancer research has identified numerous targets that can be modulated by small molecules to inhibit tumor growth and progression. The compound's ability to interact with these targets could make it a valuable tool in developing new anticancer drugs.

The multifaceted nature of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate also makes it an interesting candidate for antimicrobial applications. Antibiotic resistance is a significant global health challenge, and there is a urgent need for new antimicrobial agents. Pyridine derivatives have shown promise in combating resistant bacterial strains due to their ability to disrupt essential bacterial processes.

The synthesis of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and precision.

In conclusion, Ethyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS No. 1805994-98-2) is a compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with applications ranging from anti-inflammatory to anticancer therapies. Continued research into this compound is likely to yield valuable insights into new therapeutic strategies and contribute to addressing global health challenges.